4,4-Difluoro-3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid

• IUPAC Name: 4,4-difluoro-3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid
• InChI: InChI=1S/C10H17F2NO4/c1-10(2,3)17-9(16)13(4)6(8(11)12)5-7(14)15/h6,8H,5H2,1-4H3,(H,14,15)
• InChI Key: QMDLUAJGJSINFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C(CC(=O)O)C(F)F
• Molecular Formula: C10H17F2NO4
• Molecular Weight: 253.24 g/mol

Description

Molecular Structure Analysis

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Scientific Research Applications

Peptide Synthesis and Structural Studies

4,4-Difluoro-3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid and its derivatives are used in peptide synthesis. For instance, perfluoro-tert-butyl 4-hydroxyproline, a related compound, was synthesized for incorporation into model peptides, demonstrating distinct conformational preferences in peptide structures. Such compounds are detected sensitively using 19F NMR, indicating their potential in medicinal chemistry and probe development (Tressler & Zondlo, 2014).

Molecular Docking and Biological Studies

Research has also focused on molecular docking and vibrational studies of similar butanoic acid derivatives. These studies involve computational and experimental approaches, revealing insights into the stability and reactivity of the molecules. Such compounds have shown potential biological activities, indicating their significance in pharmacological research (Vanasundari, Balachandran, Kavimani, & Narayana, 2018).

Applications in Organometallic Chemistry

In organometallic chemistry, derivatives of 4,4-difluoro-3-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid are used for the synthesis of complex molecules. These compounds serve as precursors or intermediates in the synthesis of organometallic analogues with potential applications in medicinal chemistry (Patra, Merz, & Metzler‐Nolte, 2012).

Synthetic Chemistry and Nonlinear Optics

Some butanoic acid derivatives have been explored in synthetic chemistry for their properties as nonlinear optical (NLO) materials. Their electronic structure and molecular properties, like first hyperpolarizability, make them candidates for NLO applications. Studies in this area involve detailed spectroscopic investigations and computational analyses (Vanasundari et al., 2017).

Nanotechnology and Synthetic Ion Channels

In the field of nanotechnology, related butanoic acid compounds are utilized for the optical gating of synthetic ion channels. This involves the use of photolabile protecting groups in nanofluidic devices based on synthetic ion channels, which can be exploited for controlled ionic transport triggered by UV light (Ali et al., 2012).